Cas no 527-54-8 (3,4,5-Trimethylphenol)

3,4,5-Trimethylphenol is a substituted phenolic compound characterized by three methyl groups positioned at the 3, 4, and 5 locations on the aromatic ring. This structural configuration enhances its stability and influences its reactivity, making it a valuable intermediate in organic synthesis. The compound exhibits moderate solubility in organic solvents and low solubility in water, which is advantageous for applications requiring selective phase separation. Its steric hindrance from the methyl groups can also improve resistance to oxidation, making it suitable for use in stabilizers or antioxidants. Additionally, 3,4,5-Trimethylphenol serves as a precursor in the production of specialty chemicals, including resins and pharmaceuticals.
3,4,5-Trimethylphenol structure
3,4,5-Trimethylphenol structure
Product Name:3,4,5-Trimethylphenol
CAS No:527-54-8
MF:C9H12O
MW:136.190982818604
MDL:MFCD00002305
CID:82431
PubChem ID:24859957
Update Time:2025-06-07

3,4,5-Trimethylphenol Chemical and Physical Properties

Names and Identifiers

    • 3,4,5-Trimethylphenol
    • 3,4,5-Trimethylphenolneat
    • 1-Hydroxy-3,4,5-trimethylbenzene
    • 3,4,5-Hemimellitenol
    • 3,5-Hemimellitenol
    • 3,5-Trimethylphenol
    • 5-Hydroxy-1,2,3-trimethylbenzene
    • 5-Hydroxy-1.2.3-trimethyl-benzol
    • 5-Oxy-hemellitol
    • Phenol,3,4,5-trimethyl
    • symm.-Hemellitenol
    • SYM-Hemellitenol
    • UNII-8S1I71213X
    • NCIOpen2_000155
    • CS-0365811
    • CHEBI:38896
    • NS00005893
    • FT-0614176
    • MFCD00002305
    • AS-81371
    • NSC 65648
    • Phenol, 3,4,5-trimethyl-
    • 3,4,5-trimethyl-phenol
    • 8S1I71213X
    • NSC-65648
    • 5-Hydroxy-1,3-trimethylbenzene
    • 3,4,5-Trimethylphenol, 97%
    • N-(PHOSPHONOMETHYL)IMINODIACETICACID
    • NSC65648
    • EINECS 208-418-7
    • 527-54-8
    • DTXSID2060175
    • 1-Hydroxy-3,5-trimethylbenzene
    • AKOS015888373
    • InChI=1/C9H12O/c1-6-4-9(10)5-7(2)8(6)3/h4-5,10H,1-3H
    • SCHEMBL253926
    • Q27118025
    • G77228
    • DTXCID7041257
    • MDL： MFCD00002305
    • Inchi： 1S/C9H12O/c1-6-4-9(10)5-7(2)8(6)3/h4-5,10H,1-3H3
    • InChI Key： FDQQNNZKEJIHMS-UHFFFAOYSA-N
    • SMILES： OC1C=C(C)C(C)=C(C)C=1
    • BRN： 1907246

Computed Properties

  • Exact Mass: 136.08900
  • Monoisotopic Mass: 136.089
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 99.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 10
  • XLogP3: nothing
  • Topological Polar Surface Area: 20.2A^2

Experimental Properties

  • Density: 0.9809 (estimate)
  • Melting Point: 94-98 °C
  • Boiling Point: 251.8°C
  • Flash Point: 109.1°C
  • Refractive Index: 1.5084 (estimate)
  • PSA: 20.23000
  • LogP: 2.31740

3,4,5-Trimethylphenol Security Information

  • Symbol: GHS05
  • Signal Word：Danger
  • Hazard Statement： H314
  • Warning Statement： P280-P305+P351+P338-P310
  • Hazardous Material transportation number：UN 2430 8/PG 3
  • WGK Germany：3
  • Hazard Category Code： 34
  • Safety Instruction： S26-S36/37/39-S45
  • Hazardous Material Identification： C
  • HazardClass：8
  • PackingGroup：III
  • TSCA：Yes
  • Risk Phrases：R34
  • Packing Group：III
  • Safety Term：S26;S36/37/39;S45
  • Packing Group：III

3,4,5-Trimethylphenol Customs Data

  • HS CODE：2907199090
  • Customs Data：

    China Customs Code:

    2907199090

    Overview:

    2907199090 Other monophenols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2907199090 other monophenols VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

3,4,5-Trimethylphenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB177651-1 g
3,4,5-Trimethylphenol, 97%; .
 527-54-8 97%
1g
 €74.70 2022-09-01
abcr
AB177651-5 g
3,4,5-Trimethylphenol, 97%; .
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abcr
AB177651-25 g
3,4,5-Trimethylphenol, 97%; .
 527-54-8 97%
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 €523.10 2022-09-01
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
331384-5G
3,4,5-Trimethylphenol
 527-54-8
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 ¥1315.82 2023-12-08
eNovation Chemicals LLC
Y1247070-250mg
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SHENG KE LU SI SHENG WU JI SHU
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A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
L02911-1g
3,4,5-Trimethylphenol, 97%
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 ￥595.00 2023-01-30
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
L02911-5g
3,4,5-Trimethylphenol, 97%
 527-54-8 97%
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 ￥1810.00 2023-01-30
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
L02911-25g
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 ￥6240.00 2023-01-30
eNovation Chemicals LLC
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3,4,5-TRIMETHYLPHENOL
 527-54-8 98%
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 $70 2025-02-20

3,4,5-Trimethylphenol Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:527-54-8)3,4,5-三甲基苯酚
Order Number:LE1691355
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:33
Price ($):discuss personally
Email:18501500038@163.com

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:527-54-8)3,4,5-三甲基苯酚
LE1691355
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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